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Compound of Interest

Compound Name: N-Methylbutylamine

Cat. No.: B094570

An In-depth Technical Guide

This whitepaper provides a comprehensive overview of the material safety data for N-
Methylbutylamine, designed for researchers, scientists, and professionals in drug
development. It consolidates critical safety information, including physical and chemical
properties, toxicological data, handling and emergency protocols, and regulatory information.
The data is presented in a clear and accessible format to ensure safe laboratory practices.

Chemical Identification and Physical Properties

N-Methylbutylamine is a secondary aliphatic amine used as an intermediate in the synthesis
of various chemical compounds.[1] It is a clear, colorless liquid with an ammonia-like odor.[1][2]

Identifier Value

Chemical Name N-Methylbutylamine

1-Butanamine, N-methyl-; N-Butylmethylamine;

Synonyms Methylbutylamine
CAS Number 110-68-9[3]

EC Number 203-791-2[4]
Chemical Formula CH3(CH2)sNHCHs[4]
Molecular Weight 87.17 g/mol [4]
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Property Value

Appearance Clear, colorless liquid[1][3]

Odor Ammonia-like[1][2]

Boiling Point 90.5-91.5°CJ5]

Melting Point -75°C[5]

Flash Point -1°C (closed cup) / 13°C (55.40°F)[3] / 35°F[1]
[2]

Density 0.736 g/mL at 25°C[1][5]

Vapor Pressure

53.7 mmHg at 25°CJ[5]

Refractive Index

n20/D 1.3995[5]

Solubility

Slightly soluble in water[1]

Hazard Identification and Classification

N-Methylbutylamine is a highly flammable, corrosive, and harmful substance that presents

significant health risks upon exposure.[3][6]

Hazard Classification Category

Flammable Liquids Category 2
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 3

Skin Corrosion

Category 1B

GHS Hazard Statements: H225, H302, H311, H314[6]

NFPA 704 Rating:[2][7]

o Health: 3 (Materials that, under emergency conditions, can cause serious or permanent

injury)
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» Flammability: 3 (Can be ignited under almost all ambient temperature conditions)

e Instability: O (Normally stable, even under fire conditions)

Toxicological Data

Test Species Route Value
LD50 Rat Oral 420 mg/kg[3][5]
) 932 mg/kg[5] / 1260
LD50 Rabbit Dermal
uL/kg[3]
LC50 Rat Inhalation 2000 ppm / 4 hours[5]
Draize Test Rabbit Eye 74 mg (Severe)[3]

Health Effects and First Aid Measures

Exposure to N-Methylbutylamine can cause severe burns to the skin and eyes, and is harmful
if swallowed or absorbed through the skin.[3] Inhalation may cause chemical burns to the
respiratory tract.[3]
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Exposure Route

Health Effects

First Aid Protocol

Eye Contact

Causes severe eye burns,

potential for corneal damage.

[3]

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

[3]

Skin Contact

Causes skin burns and is
harmful if absorbed.[3]

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and
shoes. Seek immediate

medical attention.[3]

Harmful if swallowed. Causes

Do NOT induce vomiting. If

conscious and alert, rinse

Ingestion severe burns to the digestive mouth and drink 2-4 cupfuls of
tract.[3] milk or water. Seek immediate
medical attention.[3]
_ Remove from exposure to
Causes chemical burns to the o _
) fresh air immediately. If
_ respiratory tract. Vapors may o _
Inhalation breathing is difficult, give

cause dizziness or suffocation.

[3]

oxygen. Seek immediate

medical attention.[3]

Experimental Protocols: Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with N-

Methylbutylamine.

Handling Protocol:

o Work in a well-ventilated area, preferably under a chemical fume hood.[3]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a face shield.[7][8]
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Ground and bond containers when transferring material to prevent static discharge.[3][7]

Use spark-proof tools and explosion-proof equipment.[3]

Avoid contact with eyes, skin, and clothing.[3]

Wash hands thoroughly after handling.[3]

Storage Protocol:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Keep away from heat, sparks, open flames, and other sources of ignition.[7]

Store in a flammables-area.[3]

Incompatible with strong acids, acid chlorides, acid anhydrides, oxidizing agents, and carbon
dioxide.[7]

Emergency Procedures

In the event of a spill or fire, immediate and appropriate action is necessary.

Spill Response Protocol:

Evacuate all non-essential personnel from the area.[7]

» Eliminate all ignition sources.[2][7]

o Wear appropriate PPE, including respiratory protection.

» Absorb the spill with an inert material such as vermiculite, sand, or earth.[2][3]

o Collect the absorbed material using non-sparking tools and place it in a suitable container for
disposal.[2]

e Ventilate the area and wash the spill site after material pickup is complete.[7]

Firefighting Protocol:
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e Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish the
fire.[7] Water may be ineffective.[7]

e Poisonous gases, including nitrogen oxides, are produced in a fire.[7]

» Containers may explode when heated.[7] Use water spray to keep fire-exposed containers
cool.[7]

e Vapors are heavier than air and may travel to a source of ignition and flash back.[7]

Visualized Workflows

To further clarify the emergency procedures, the following diagrams illustrate the logical flow of
actions in case of a spill or fire.

Containment & Cleanup Final Steps
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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